Cas no 2137667-17-3 (3-Oxetanol, 3-[1-(aminomethyl)butyl]-)
3-Oxetanol, 3-[1-(aminomethyl)butyl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxetanol, 3-[1-(aminomethyl)butyl]-
-
- Inchi: 1S/C8H17NO2/c1-2-3-7(4-9)8(10)5-11-6-8/h7,10H,2-6,9H2,1H3
- InChI Key: UPMYZELJJALYPI-UHFFFAOYSA-N
- SMILES: O1CC(C(CN)CCC)(O)C1
3-Oxetanol, 3-[1-(aminomethyl)butyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-684164-0.05g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 0.05g |
$924.0 | 2023-03-10 | ||
| Enamine | EN300-684164-0.1g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 0.1g |
$968.0 | 2023-03-10 | ||
| Enamine | EN300-684164-0.25g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 0.25g |
$1012.0 | 2023-03-10 | ||
| Enamine | EN300-684164-0.5g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 0.5g |
$1056.0 | 2023-03-10 | ||
| Enamine | EN300-684164-1.0g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-684164-2.5g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 2.5g |
$2155.0 | 2023-03-10 | ||
| Enamine | EN300-684164-5.0g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 5.0g |
$3189.0 | 2023-03-10 | ||
| Enamine | EN300-684164-10.0g |
3-(1-aminopentan-2-yl)oxetan-3-ol |
2137667-17-3 | 10.0g |
$4729.0 | 2023-03-10 |
3-Oxetanol, 3-[1-(aminomethyl)butyl]- Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-Oxetanol, 3-[1-(aminomethyl)butyl]-
3-Oxetanol, 3-[1-(aminomethyl)butyl]-: A Comprehensive Overview of CAS No. 2137667-17-3
3-Oxetanol, 3-[1-(aminomethyl)butyl]- (CAS No. 2137667-17-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxetane ring and aminomethyl substituent, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to 3-Oxetanol, 3-[1-(aminomethyl)butyl]-.
Chemical Structure and Properties: 3-Oxetanol, 3-[1-(aminomethyl)butyl]- is a member of the oxetane family, which is known for its high reactivity and stability. The compound features a four-membered oxetane ring with an aminomethyl group attached to the butyl chain. The oxetane ring provides unique chemical properties, such as enhanced solubility and improved bioavailability, making it an attractive scaffold for drug design. The molecular formula of 3-Oxetanol, 3-[1-(aminomethyl)butyl]- is C8H16N2O2, and its molecular weight is approximately 168.22 g/mol.
Synthesis Methods: The synthesis of 3-Oxetanol, 3-[1-(aminomethyl)butyl]- can be achieved through various routes, including ring-opening reactions of epoxides or aziridines. One common method involves the ring-opening of an epoxide with an amine followed by reduction to form the desired alcohol. Another approach involves the use of transition-metal catalyzed reactions to construct the oxetane ring directly from appropriate precursors. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions to improve yield and reduce waste.
Biological Activities: Research on 3-Oxetanol, 3-[1-(aminomethyl)butyl]- has revealed several promising biological activities that make it a valuable candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, 3-Oxetanol, 3-[1-(aminomethyl)butyl]- has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases, potentially due to its ability to modulate oxidative stress and mitochondrial function.
Clinical Applications: The potential clinical applications of 3-Oxetanol, 3-[1-(aminomethyl)butyl]- are diverse and promising. In the field of neurology, this compound is being investigated for its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can improve cognitive function and reduce neuronal damage in animal models. In addition to neurology, 3-Oxetanol, 3-[1-(aminomethyl)butyl]- is also being explored for its anti-inflammatory properties in conditions such as rheumatoid arthritis and inflammatory bowel disease.
Safety and Toxicology: Ensuring the safety and efficacy of new compounds is crucial in drug development. Preliminary toxicology studies on 3-Oxetanol, 3-[1-(aminomethyl)butyl]- have shown that it has a favorable safety profile with low toxicity at therapeutic doses. However, further long-term studies are necessary to fully understand its safety profile and potential side effects.
Recent Research Advancements: Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery and optimization of compounds like 3-Oxetanol, 3-[1-(aminomethyl)butyl]-. Machine learning algorithms have been used to predict the biological activity and pharmacokinetic properties of this compound based on its chemical structure. These computational tools have significantly reduced the time and cost associated with traditional drug discovery processes.
FUTURE DIRECTIONS: The future research on 3-Oxetanol, 3-[1-(aminomethyl)butyl]- is likely to focus on optimizing its pharmacological properties for specific therapeutic applications. Ongoing clinical trials will provide valuable insights into its efficacy and safety in human subjects. Additionally, efforts to develop prodrugs or drug delivery systems that enhance the bioavailability and target specificity of this compound are expected to further advance its therapeutic potential.
2137667-17-3 (3-Oxetanol, 3-[1-(aminomethyl)butyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)